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Compound of Interest

Compound Name:
2-Chloro-4-

(cyclopentylmethoxy)pyridine

CAS No.: 1543121-89-6

Cat. No.: B1444516

Get Quote

An In-Depth Technical Guide to 2-Chloro-4-(cyclopentylmethoxy)pyridine: Chemical

Profiling, Synthesis, and CAS Verification

Abstract
In modern drug discovery, halogenated alkoxypyridines serve as critical lipophilic building

blocks for assembling complex active pharmaceutical ingredients (APIs). Specifically, 2-chloro-
4-(cyclopentylmethoxy)pyridine is a highly valued intermediate utilized in the development of

Monoacylglycerol Lipase (MAGL) inhibitors and voltage-gated sodium channel (NaV) blockers.

Because highly specific, custom-synthesized intermediates often lack immediately accessible

Chemical Abstracts Service (CAS) Registry Numbers in public databases, researchers must

rely on structural identifiers and regioselective synthetic proofs. This whitepaper provides a

comprehensive guide to the chemical profiling, CAS verification logic, and self-validating

synthetic methodology for this compound.
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Before attempting a database lookup or synthesis, it is critical to establish the exact structural

parameters of the target molecule. The compound features a pyridine core with a chlorine atom

at the C2 position (serving as a handle for downstream transition-metal-catalyzed cross-

coupling) and a cyclopentylmethoxy group at the C4 position (providing a flexible, lipophilic

moiety for target protein pocket occupation) [1].

Table 1: Chemical Identifiers and Calculated Physicochemical Properties

Property / Identifier Value / Descriptor

IUPAC Name 2-Chloro-4-(cyclopentylmethoxy)pyridine

SMILES String Clc1cc(OCC2CCCC2)ccn1

Molecular Formula C11H14ClNO

Molecular Weight 211.69 g/mol

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 2 (Pyridine N, Ether O)

Predicted LogP ~3.2 (Highly lipophilic)

Key Reactive Sites
C2-Cl (Suzuki/Buchwald coupling), Pyridine N

(Protonation/Alkylation)

The Logic of CAS Number Verification for Niche
Intermediates
A common hurdle in drug development is locating the exact CAS Registry Number (CAS RN)

for specialized building blocks. A direct text search for "2-Chloro-4-
(cyclopentylmethoxy)pyridine" often yields no definitive single CAS RN in primary public

databases. This absence does not mean the compound is unknown; rather, it reflects the

indexing mechanics of chemical databases.

The Lookup Strategy
As a Senior Application Scientist, I recommend abandoning text-based nomenclature searches

for novel or niche intermediates. Instead, the verification workflow must be structure-driven:
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SMILES/InChI Querying: Input the exact SMILES (Clc1cc(OCC2CCCC2)ccn1) into structural

databases like SciFinder-n or Reaxys. These platforms perform exact-match connectivity

searches, bypassing nomenclature ambiguities.

Patent Literature Mining: Specialized intermediates are frequently disclosed in the

experimental sections of patents long before they receive a public CAS RN. For instance,

closely related analogs, such as 5-bromo-2-chloro-4-((1-(trifluoromethyl)cyclopentyl)-

methoxy)pyridine, are explicitly detailed in patent literature targeting NaV channel blockers

[2].

Substructure Searching: If the exact match is unregistered, search for the 2-chloro-4-

alkoxypyridine substructure. Related catalog compounds, such as 2-chloro-4-

cyclopropylpyridine (CAS 168975-75-5), can provide baseline safety and handling data [3].

If the compound is genuinely unregistered, the researcher must synthesize it, analytically

validate the structure, and submit it to the CAS Chemical Abstracts Service for formal registry

assignment.

Synthetic Methodology & Mechanistic Causality
The most direct route to 2-chloro-4-(cyclopentylmethoxy)pyridine is the Nucleophilic

Aromatic Substitution (SNAr) of 2,4-dichloropyridine using cyclopentylmethanol.

Mechanistic Causality: Why C4 over C2?
In 2,4-dichloropyridine, both the C2 and C4 positions are activated toward nucleophilic attack

by the electron-withdrawing pyridine nitrogen. However, attack at the C4 position is generally

favored with bulky alkoxides. The causality is twofold:

Electronic Stabilization: Attack at C4 forms a Meisenheimer complex where the negative

charge is delocalized directly onto the electronegative pyridine nitrogen (para to C4),

providing profound thermodynamic stabilization.

Steric Dynamics: The C2 position experiences slightly higher steric hindrance from the

adjacent nitrogen lone pair and solvation sphere. By utilizing a bulky nucleophile

(cyclopentylmethoxide), kinetic preference is driven toward the less hindered C4 position.
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Figure 1: Regioselective SNAr synthesis and downstream cross-coupling workflow.
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Protocol 1: Step-by-Step Synthesis of 2-Chloro-4-
(cyclopentylmethoxy)pyridine
This protocol is designed as a self-validating system; temperature control and stoichiometric

precision are critical to prevent bis-substitution.

Preparation of the Alkoxide: Charge a flame-dried, argon-purged flask with

cyclopentylmethanol (1.05 equivalents) and anhydrous N,N-Dimethylformamide (DMF). Cool

the solution to 0 °C using an ice bath.

Causality: DMF is a polar aprotic solvent that poorly solvates the resulting alkoxide anion,

leaving it highly "naked" and nucleophilic, which is necessary to drive the SNAr reaction.

Deprotonation: Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1

equivalents) in small portions.

Causality: Portion-wise addition controls the exothermic deprotonation and the evolution of

flammable hydrogen gas. Stir at 0 °C for 30 minutes until gas evolution ceases.

Electrophile Addition: Dissolve 2,4-dichloropyridine (1.0 equivalent) in a minimal amount of

anhydrous DMF and add it dropwise to the alkoxide solution at 0 °C.

Reaction Propagation: Remove the ice bath and allow the reaction to warm to room

temperature, stirring for 4–6 hours. Monitor the consumption of the starting material via TLC

or LC-MS.

Causality: Keeping the temperature at or below room temperature prevents the highly

reactive alkoxide from attacking the remaining C2 chlorine, avoiding the formation of the

unwanted 2,4-bis(cyclopentylmethoxy)pyridine byproduct.

Quench and Extraction: Quench the reaction carefully with saturated aqueous ammonium

chloride (NH4Cl) to neutralize any unreacted NaH. Extract the aqueous layer three times

with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine (to remove DMF),

dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Purification: Purify the crude residue via silica gel flash chromatography (Eluent:

Hexanes/EtOAc gradient) to isolate the pure target compound.
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Analytical Validation (Self-Validating System)
To ensure scientific integrity, the synthesized intermediate must undergo rigorous analytical

validation. Because regioselectivity (C4 vs. C2 substitution) is the primary failure point of this

synthesis, mass spectrometry alone is insufficient; Nuclear Magnetic Resonance (NMR) is

mandatory.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Reaction Mixture

LC-MS Analysis
(Confirm[M+H]+ 212.1)

 Initial Screen

1H & 13C NMR
(Regiochemistry Check)

 If Mass Matches

Purified Intermediate
(>95% Purity)

 Confirm C4 Substitution

Click to download full resolution via product page

Figure 2: Self-validating analytical workflow for structural confirmation.
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Protocol 2: Analytical Confirmation Steps
LC-MS (Liquid Chromatography-Mass Spectrometry): Run the sample using a positive

electrospray ionization (ESI+) method. Look for the protonated molecular ion [M+H]+ at m/z

~212.1. The presence of a characteristic 3:1 isotopic pattern (due to 35Cl and 37Cl) confirms

the retention of the chlorine atom.

1H NMR (Proton NMR): The diagnostic signals will be the pyridine ring protons. The C6

proton (adjacent to the pyridine nitrogen) will appear as a doublet downfield (typically ~8.1–

8.2 ppm). If substitution occurred correctly at C4, the C3 proton will appear as a doublet or

finely split doublet with a small meta-coupling constant (~2 Hz) to the C5 proton.

2D NMR (NOESY/HMBC): If absolute regiochemical proof is required for patent filing,

perform a NOESY experiment. You should observe a Nuclear Overhauser Effect (NOE)

between the -CH2- protons of the cyclopentylmethoxy group and the C3/C5 protons of the

pyridine ring, confirming the ether linkage is at the 4-position.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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